Cas no 161156-00-9 (Methyl 4,6,7-trimethoxy-1H-indole-2-carboxylate)
161156-00-9 structure
Product Name:Methyl 4,6,7-trimethoxy-1H-indole-2-carboxylate
CAS No:161156-00-9
MF:C13H15NO5
MW:265.261904001236
CID:109700
PubChem ID:10378173
Update Time:2025-04-18
Methyl 4,6,7-trimethoxy-1H-indole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4,6,7-trimethoxy-1H-indole-2-carboxylate
- 1H-Indole-2-carboxylicacid, 4,6,7-trimethoxy-, methyl ester
- METHYL 4,6,7-TRIMETHOXYINDOLE-2-CARBOXYLATE
- AC-32008
- Methyl4,6,7-trimethoxy-1H-indole-2-carboxylate
- 1H-Indole-2-carboxylic acid, 4,6,7-trimethoxy-, methyl ester
- 161156-00-9
- AKOS000123970
- DTXSID90438994
- Z363993118
-
- Inchi: 1S/C13H15NO5/c1-16-9-6-10(17-2)12(18-3)11-7(9)5-8(14-11)13(15)19-4/h5-6,14H,1-4H3
- InChI Key: CCWLCFJVPRBLOT-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=C(C2C=C(C(=O)OC)NC=21)OC)OC
Computed Properties
- Exact Mass: 265.09505
- Monoisotopic Mass: 265.09502258g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 69.8Ų
Experimental Properties
- PSA: 69.78
Methyl 4,6,7-trimethoxy-1H-indole-2-carboxylate Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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